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Compound of Interest

Compound Name: Polyfuroside

Cat. No.: B12379473 Get Quote

While "Polyfuroside" does not correspond to a recognized chemical entity in major databases,

a plausible interpretation suggests a potential reference to Phlomuroside, a distinct iridoid

glycoside. This guide focuses on the available technical information for Phlomuroside,

providing researchers, scientists, and drug development professionals with a concise overview

of its chemical identity, and currently understood biological context.

Chemical Identification and Properties
A precise understanding of a compound's identity is fundamental for research and

development. The key identifiers for Phlomuroside are detailed below.

Identifier Value

CAS Number 637144-88-8

IUPAC Name

(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-

[(E,2R)-4-[(1R,4S,6S)-4-hydroxy-2,2,6-trimethyl-

7-oxabicyclo[4.1.0]heptan-1-yl]but-3-en-2-

yl]oxyoxane-3,4,5-triol

PubChem CID 637144

Molecular Formula C₁₉H₃₂O₈

Molecular Weight 388.45 g/mol
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Biological Activity and Signaling Pathways
Currently, detailed experimental protocols and specific signaling pathways for Phlomuroside

are not extensively documented in publicly accessible scientific literature. It is described in

PubChem as a metabolite found in organisms such as Sanicula lamelligera and Hemerocallis

fulva. The broader class of iridoid glycosides is known for a wide range of biological activities,

including anti-inflammatory, neuroprotective, and anti-cancer effects. However, specific data for

Phlomuroside remains limited.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological characterization of

Phlomuroside are not readily available in the scientific literature. General methodologies for the

extraction and analysis of iridoid glycosides from plant materials would likely be applicable.

These typically involve:

Extraction: Maceration or Soxhlet extraction of dried plant material with solvents of

increasing polarity, such as hexane, chloroform, ethyl acetate, and methanol.

Fractionation: Column chromatography of the crude extract using silica gel or other

stationary phases.

Purification: Further purification of fractions containing the target compound using techniques

like preparative High-Performance Liquid Chromatography (HPLC).

Structure Elucidation: Characterization of the purified compound using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Logical Workflow for Natural Product Discovery
The general workflow for identifying and characterizing a novel natural product like

Phlomuroside can be visualized as follows:
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Extraction & Isolation

Structural & Biological Characterization

Plant Material Solvent Extraction Chromatographic Fractionation Preparative HPLC Isolated Phlomuroside

Spectroscopic Analysis (NMR, MS)

In vitro/In vivo Assays

Data Analysis & Publication

Mechanism of Action Studies

Click to download full resolution via product page

A generalized workflow for the discovery and characterization of natural products.

Disclaimer: Due to the limited availability of specific data for Phlomuroside, this guide provides

a foundational overview based on existing database entries and general knowledge of natural

product chemistry. Researchers are encouraged to consult primary literature for the most

current and detailed information.

To cite this document: BenchChem. [Unveiling Polyfuroside: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379473#polyfuroside-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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